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Compound of Interest

Compound Name: Cinoxate

Cat. No.: B143559

For researchers, scientists, and drug development professionals, ensuring safe and efficient
laboratory operations is paramount. This document provides essential, immediate safety and
logistical information for handling Cinoxate, a cinnamate-based UVB filter. The following
procedural guidance is designed to build trust and provide value beyond the product itself,
making this your preferred source for laboratory safety and chemical handling information.

Quantitative Data Summary

While specific occupational exposure limits (OELS) for Cinoxate have not been established by
major regulatory bodies such as OSHA, NIOSH, or ACGIH, a summary of its key physical and
chemical properties is provided below to inform safe handling and storage procedures.
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Property Value Source

Chemical Formula C14H1804 --INVALID-LINK--
Molar Mass 250.29 g/mol --INVALID-LINK--
Appearance Slightly yellow viscous liquid --INVALID-LINK--
Solubility in Water Insoluble --INVALID-LINK--
Miscibility Miscible with alc.ohols, esters, INVALID-LINK-

and vegetable oils

Boiling Point 184-187 °C at 2 mmHg --INVALID-LINK--
Melting Point -25°C --INVALID-LINK--

Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is critical when handling Cinoxate. The

following PPE is recommended to minimize exposure and ensure personal safety.

PPE Category

Specification

Rationale

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile)

To prevent skin contact with

the viscous liquid.

Eye Protection

Safety glasses with side

shields or chemical splash

goggles

To protect eyes from splashes

or aerosols.

Skin and Body Protection

Laboratory coat

To protect skin and clothing

from contamination.

Respiratory Protection

Not generally required under
normal laboratory conditions
with adequate ventilation. Use
a NIOSH-approved respirator if
aerosols are generated or

ventilation is inadequate.

To prevent inhalation of any

potential aerosols.

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://www.benchchem.com/product/b143559?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b143559?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Experimental Protocols: Safe Handling and Disposal

Adherence to standardized procedures is essential for the safe handling and disposal of
Cinoxate in a laboratory setting.

Handling and Storage Protocol

e Engineering Controls: Work in a well-ventilated area, preferably within a chemical fume
hood, to minimize inhalation exposure.

o Personal Protective Equipment (PPE): Before handling, ensure all required PPE is donned
correctly.

e Dispensing Viscous Liquids:

o For small quantities, use a positive displacement pipette or weigh the liquid directly into a
tared container.[1]

o To aid in transfer, Cinoxate can be diluted with a compatible solvent (e.g., ethanol) to
reduce its viscosity.[1]

o Storage: Store Cinoxate in a tightly sealed, properly labeled container in a cool, dry, and
well-ventilated area away from incompatible materials.

Spill Management Protocol

o Evacuate: Clear the immediate area of all personnel.

o Ventilate: Ensure adequate ventilation to disperse any vapors.

o Contain: Use an absorbent material, such as vermiculite or sand, to contain the spill.

o Collect: Carefully scoop the absorbed material into a designated, labeled waste container.
¢ Clean: Clean the spill area with a suitable solvent, followed by soap and water.

» Dispose: Dispose of the contaminated materials as hazardous waste.
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Disposal Plan

The disposal of Cinoxate and its containers must be conducted in accordance with local, state,
and federal regulations.

o Waste Characterization: Cinoxate waste should be treated as a non-halogenated organic
waste.

o Container Management:
o Empty containers should be triple-rinsed with a suitable solvent (e.g., ethanol).
o The rinsate should be collected and disposed of as hazardous waste.

o Deface the label on the empty container before discarding it in the appropriate waste
stream.[2]

o Disposal of Unused Product:

o Small quantities (<50 mL) may be absorbed onto an inert material and allowed to
evaporate in a fume hood before being disposed of as solid waste.[3]

o Larger quantities should be collected in a designated, labeled container for hazardous
waste and disposed of through a licensed waste contractor.[3]

o Never dispose of Cinoxate down the drain or in the regular trash.

Visualized Workflows

The following diagrams illustrate the key procedural workflows for handling and disposing of
Cinoxate, providing a clear, step-by-step visual guide.
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Caption: A procedural workflow for the safe handling of Cinoxate in a laboratory setting.
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Disposal of Cinoxate Waste
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Caption: A step-by-step guide for the proper disposal of Cinoxate waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Logistics for Handling Cinoxate].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b143559#personal-protective-equipment-for-handling-
cinoxate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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